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Compound of Interest

Compound Name: 2-(4-chloropyridin-2-yl)propan-2-ol
CAS No.: 40472-76-2
Cat. No.: B6613827

Get Quote

Part 1: Chemical Identity & Physicochemical Profiling

Strategic Context: This compound is a high-value scaffold in medicinal chemistry, particularly
for the synthesis of kinase inhibitors. The 4-chloro substituent serves as an electrophilic handle
for cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the gem-dimethyl hydroxyl group
(tertiary alcohol) modulates lipophilicity and metabolic stability.

\

1.1 Nomenclature & Identification
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Parameter

Data

IUPAC Name

2-(4-chloropyridin-2-yl)propan-2-ol

Common Synonyms

4-Chloro-a,0-dimethyl-2-pyridinemethanol; 4-
Chloro-2-(2-hydroxypropan-2-yl)pyridine

CAS Number

Not widely listed in public registries (Treat as

Novel Research Substance)

Analogous CAS

477252-20-3 (4-Bromo analog); 1240620-98-7
(Isomer: 2-(2-chloropyridin-4-yl)propan-2-ol)

Molecular Formula CsH10CINO
Molecular Weight 171.62 g/mol
SMILES CC(0O)(C)clcc(Cheenl

1.2 Physicochemical Properties (Experimental & Predicted)

Note: Due to the niche nature of this intermediate, specific boiling/melting points are derived

from Structure-Property Relationships (SPR) of close analogs.

© 2026 BenchChem. All rights reserved.

2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6613827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value / Range

Technical Insight

Physical State

Off-white to pale yellow solid or

viscous oil

Impurities (often dehydration
products) darken the color to

orange/brown.

High boiling point due to H-
bonding; likely to

Boiling Point ~230-240°C (Predicted)
decompose/dehydrate before
boiling at atm pressure.
Handling as a melt is possible
Melting Point 45-55°C (Low melting solid) but risky due to thermal
instability.
Poor solubility in hexanes;
B Soluble in DCM, EtOAc, moderate water solubility due
Solubility -
MeOH, DMSO. to the pyridine N and -OH
group.
The electron-withdrawing 4-ClI
pKa (Pyridine N) ~3.5-4.0 reduces basicity compared to

pyridine (pKa 5.2).

Part 2: Hazard Identification & Risk Management (GHS)

Core Directive: Treat this substance as a functionalized pyridine. The primary risks are irritation

(skin/eye) and target organ toxicity (liver/kidneys) typical of halogenated pyridines.

2.1 GHS Classification[1]
o Skin Corrosion/Irritation: Category 2 (H315)[2]

e Serious Eye Damage/Irritation: Category 2A (H319)

o Specific Target Organ Toxicity (Single Exposure): Category 3 (H335 - Respiratory Irritation)

» Acute Toxicity (Oral): Category 4 (H302) - Predicted based on chloropyridine LD50 data.

2.2 Signal Word: WARNING

© 2026 BenchChem. All rights reserved. 3/9

Tech Support


https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.jubilantingrevia.com/uploads/files/65msds_0549AmGhs11Div.3sds3-Chloropyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6613827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2.3 Precautionary Protocols
e P261: Avoid breathing dust/fume/gas/mist/vapors.[3][4][5]

o P280: Wear protective gloves (Nitrile, >0.11mm) and eye protection (chemical splash

goggles).
o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][3]

Remove contact lenses.[1][3][4]

Part 3: Synthesis, Reactivity & Stability

Expertise Pillar: This section details how the molecule behaves chemically, which dictates
storage and handling.

3.1 Synthesis Pathway (Grignard Addition)

The most robust synthesis involves the addition of methylmagnesium bromide (MeMgBr) to
methyl 4-chloropicolinate or 2-acetyl-4-chloropyridine.

Methyl 4-chloropicolinate
(Starting Material)

MeMgBr (3.0 eq) f----==="""""""
THF, -78°C t0 0°C

Nucleophilic Addition

Side Product:
4-chloro-2-(prop-1-en-2-yl)pyridine
(Dehydration)

ntermediate: NHACI (sat. aq.)
Magnesium Alkoxide Quench

Protonation 2-(4-chloropyridin-2-yhpropan-2-ol | ~ Acid/Heat (Elimination) >l
(Target)

Click to download full resolution via product page

Figure 1: Synthesis logic and potential degradation pathway via dehydration.

3.2 Critical Reactivity Profile
o Acid Sensitivity (Dehydration Risk):

o Mechanism: The tertiary alcohol at the benzylic-like position (2-position of pyridine) is
prone to E1 elimination.

o Implication: Do NOT use strong acids (HCI, H2SOa4) during workup. Use saturated NH4Cl
or mild buffers. If the product is subjected to acidic conditions and heat, it will convert to
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the isopropenyl derivative (alkene).
» Nucleophilic Aromatic Substitution (SnAr):
o Mechanism: The 4-Cl position is activated by the pyridine nitrogen.

o Implication: Reacts with strong nucleophiles (amines, thiols, alkoxides) under heating. This
is a desired feature for drug synthesis but a hazard if stored with nucleophiles.

Part 4: Emergency Response & Handling Protocols

Trustworthiness Pillar: These protocols are self-validating based on the chemical properties
described above.

4.1 Storage Conditions

o Temperature: Store at 2—8°C. Room temperature storage is acceptable for short periods, but
long-term storage requires refrigeration to prevent slow elimination.

o Atmosphere: Store under Argon or Nitrogen. The compound is hygroscopic; moisture can
accelerate hydrolysis or decomposition over time.

o Container: Amber glass vials with Teflon-lined caps. Avoid metal containers due to potential
corrosion from trace HCI formation.

4.2 Emergency Decision Logic
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Exposure Event
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Do NOT use ethanol Lift eyelids or SEILEELS, sawdust

Treat waste as
Halogenated Organic

Click to download full resolution via product page

Figure 2: Immediate response decision tree for laboratory exposure.

4.3 Firefighting Measures

» Hazardous Combustion Products:
o Hydrogen Chloride (HCI): Corrosive, toxic gas.
o Nitrogen Oxides (NOXx): Toxic, respiratory irritant.[6]
o Carbon Monoxide (CO): Asphyxiant.

o Extinguishing Media: Dry chemical, COz, or alcohol-resistant foam.[7] Do not use high-
pressure water jets, which may scatter the chemical.

Part 5: Ecological & Disposal Considerations
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o Ecotoxicity: Halogenated pyridines are generally resistant to biodegradation. Assume high
toxicity to aquatic organisms (Acute Category 2/3).

e Disposal:
o Must be incinerated in a facility equipped with a scrubber for HCI.

o Never dispose of down the drain. The pyridine ring is stable and can persist in water
tables.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. kishida.co.jp [kishida.co.jp]

e 2. jubilantingrevia.com [jubilantingrevia.com]

3. fishersci.com [fishersci.com]

e 4. fishersci.com [fishersci.com]

e 5. assets.thermofisher.com [assets.thermofisher.com]
e 6. datasheets.scbt.com [datasheets.scbt.com]

e 7.nj.gov [nj.gov]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromopyridin-2-YL_propan-2-OL
https://www.chemscene.com/477252-20-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/22391969
https://organicchemistrydata.org/hansreich/resources/pka/
https://www.benchchem.com/product/b6613827?utm_src=pdf-custom-synthesis#bc-rfq
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.jubilantingrevia.com/uploads/files/65msds_0549AmGhs11Div.3sds3-Chloropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC110031000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC110015000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13842~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:58:13~~Pentachloropyridine~~
https://datasheets.scbt.com/sc-356415.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0411.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6613827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o 8. 2-(4-Bromopyridin-2-yl)propan-2-ol | CBH10BrNO | CID 22391969 - PubChem
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o To cite this document: BenchChem. [Technical Guide & Safety Profile: 2-(4-Chloropyridin-2-
yl)propan-2-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6613827/docs#technical-guide-safety-profile-2-4-
chloropyridin-2-yl-propan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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